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Compound of Interest

Compound Name:
Dimethyl (2-oxo-4-

phenylbutyl)phosphonate

Cat. No.: B1301948 Get Quote

Technical Guide: 1-Dimethoxyphosphoryl-4-
phenylbutan-2-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and relevant biological context of 1-dimethoxyphosphoryl-4-phenylbutan-

2-one (also known as dimethyl (2-oxo-4-phenylbutyl)phosphonate). This β-

ketophosphonate is of interest due to its structural features and its identification as an impurity

in the ophthalmic drug, Bimatoprost.

Core Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 1-

dimethoxyphosphoryl-4-phenylbutan-2-one.
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Property Value Source

CAS Number 41162-19-0 [1][2][3]

Molecular Formula C₁₂H₁₇O₄P [1]

Molecular Weight 256.23 g/mol [1]

Melting Point 120-122 °C (at 0.5 mmHg) [1][3]

Boiling Point 362.7 °C at 760 mmHg [1]

Density 1.2 g/cm³ [1]

Appearance Clear yellow liquid [4]

Solubility
Chloroform (sparingly),

Methanol (slightly)
[5]

¹H NMR (CDCl₃, 400 MHz)

δ 7.20–7.40 (m, 5H, C₆H₅),

3.65–3.75 (d, J=10.8 Hz, 6H,

2xOCH₃), 2.50–2.90 (complex,

4H, CH₂CH₂)

[1]

³¹P NMR (CDCl₃, 161.9 MHz) δ 20–25 ppm [1]

IR Spectroscopy (cm⁻¹)

1715–1725 (C=O stretch),

1240–1260 (P=O stretch),

1020–1050 & 950-980 (P-O-C

stretches)

[1]

Synthesis of β-Ketophosphonates: A General
Protocol
β-ketophosphonates such as 1-dimethoxyphosphoryl-4-phenylbutan-2-one are valuable

synthetic intermediates, notably for the Horner-Wadsworth-Emmons reaction.[6] Traditional

synthesis methods often require cryogenic temperatures and can be complicated by side

reactions.[6] A milder, high-yielding, and scalable procedure for the preparation of β-

ketophosphonates by the condensation of esters and phosphonates has been developed.[6][7]

This method avoids cryogenic conditions and is operationally simple.[7] The synthesis of (2-
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Oxo-4-phenyl-butyl)-phosphonic acid dimethyl ester has been demonstrated with a 90% yield

using this protocol.[7]

Experimental Protocol: Synthesis of (2-Oxo-4-phenyl-
butyl)-phosphonic acid dimethyl ester[7]
This procedure involves the condensation of an appropriate ester with dimethyl

methylphosphonate. The key to this improved method is generating the phosphonate anion in

the presence of the ester, which minimizes side reactions.[6]

Materials:

Ester precursor (e.g., Methyl 3-phenylpropionate)

Dimethyl methylphosphonate

Lithium diisopropylamide (LDA) solution

Anhydrous Tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Ethyl acetate

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a solution of the ester (1.0 equivalent) and dimethyl methylphosphonate (1.1 equivalents)

in anhydrous THF at 0 °C, add a solution of LDA (2.2 equivalents) dropwise.

Stir the reaction mixture at 0 °C for 15 minutes.

Quench the reaction by the addition of a saturated aqueous solution of NH₄Cl.

Extract the aqueous layer with ethyl acetate.
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Wash the combined organic layers with brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure

to yield the crude β-ketophosphonate.

Purify the crude product by silica gel chromatography if necessary.

This general and efficient procedure allows for the large-scale preparation of various β-

ketophosphonates in high purity.[7]

Biological Context and Signaling Pathways
1-dimethoxyphosphoryl-4-phenylbutan-2-one is identified as an impurity in Bimatoprost, a

synthetic prostaglandin analog used in the treatment of glaucoma and ocular hypertension.[3]

[8] Bimatoprost functions by mimicking the effects of naturally occurring prostamides,

specifically prostaglandin F2α (PGF2α).[2] It lowers intraocular pressure by increasing the

outflow of aqueous humor through both the trabecular meshwork and the uveoscleral

pathways.[2][9]

The primary molecular target for PGF2α and its analogs like Bimatoprost is the Prostaglandin

F2α receptor (FP receptor), a G-protein-coupled receptor (GPCR).[10]

Prostaglandin F2α (PGF2α) Receptor Signaling Pathway
Activation of the FP receptor by an agonist such as PGF2α or Bimatoprost initiates a signaling

cascade primarily through the Gq family of G-proteins.[10][11]
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Caption: PGF2α receptor signaling cascade.

Pathway Description:

Receptor Binding: PGF2α or an analog like Bimatoprost binds to and activates the FP

receptor on the cell surface.[10]

G-Protein Activation: The activated receptor promotes the exchange of GDP for GTP on the

α-subunit of the associated Gq protein, leading to its activation.[11]

Phospholipase C Activation: The activated Gαq subunit stimulates the enzyme

phospholipase C (PLC).[10]

Second Messenger Production: PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2), a

membrane phospholipid, into two second messengers: inositol trisphosphate (IP3) and

diacylglycerol (DAG).[10]

Downstream Effects:

IP3 diffuses into the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum

(ER), triggering the release of stored calcium (Ca²⁺) into the cytosol.[12]
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DAG remains in the cell membrane and, along with the increased intracellular Ca²⁺,

activates Protein Kinase C (PKC).[10]

Cellular Response: The rise in intracellular Ca²⁺ and the activation of PKC lead to various

downstream cellular responses, including the modulation of extracellular matrix components

and the relaxation of ciliary muscle fibers, which ultimately enhances aqueous humor outflow

and reduces intraocular pressure.[9]

Conclusion
1-dimethoxyphosphoryl-4-phenylbutan-2-one is a β-ketophosphonate with well-defined

physicochemical properties. Its synthesis can be achieved through modern, efficient, and

scalable chemical methods. While the compound itself is not a primary therapeutic agent, its

presence as an impurity in Bimatoprost places it in the context of prostaglandin F2α receptor

signaling, a critical pathway in the management of glaucoma. This guide provides foundational

knowledge for researchers in medicinal chemistry, pharmacology, and drug development who

may encounter this or structurally related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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